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Compound of Interest

Compound Name: Metcamifen

Cat. No.: B13415143 Get Quote

Important Notice: The chemical "Metcamifen" was not found in our searches. The following

information is provided for Metamizole (also known as Dipyrone), a common analgesic, as it is

a potential misspelling. It is crucial to verify the identity of your chemical substance before

following any disposal protocol.

This guide provides essential safety and logistical information for the proper disposal and

handling of Metamizole in a laboratory setting. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe handling and

minimize environmental impact.

Immediate Safety and Handling Precautions
Before handling Metamizole, it is imperative to consult the Safety Data Sheet (SDS) and wear

appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear approved safety goggles or glasses.[1][2]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[2]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN

149 approved respirator.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b13415143?utm_src=pdf-interest
https://www.benchchem.com/product/b13415143?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC467480010&productDescription=METAMIZOLE+SODIUM+MONOHY+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Metamizol%20Injection%20Formulation_AH_IN_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC467480010&productDescription=METAMIZOLE+SODIUM+MONOHY+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Metamizol%20Injection%20Formulation_AH_IN_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC467480010&productDescription=METAMIZOLE+SODIUM+MONOHY+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13415143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling:

Avoid contact with skin, eyes, and clothing.[1]

Avoid ingestion and inhalation.[1]

Prevent dust formation.[1][3]

Do not eat, drink, or smoke when using this product.[2][4]

Handle in a well-ventilated place.[1][5]

Step-by-Step Disposal Procedures
Metamizole is classified as harmful to aquatic life with long-lasting effects.[2][5] Therefore, it

must not be released into the environment.[1][2] Sewering (flushing down the drain) of

pharmaceutical waste is strictly prohibited by the EPA.[6][7][8]

Determine if the Waste is Hazardous:

Consult your institution's Environmental Health and Safety (EHS) office to determine if

your Metamizole waste is considered hazardous under local and national regulations (e.g.,

EPA RCRA guidelines).[9] The EPA maintains "P" and "U" lists of chemicals that are

designated as hazardous waste.[7]

Segregate the Waste:

Do not mix Metamizole waste with non-hazardous waste.[7]

Collect waste in a suitable, closed, and clearly labeled container.[1][4]

On-site Collection and Storage:

Sweep up any solid material and place it into a suitable container for disposal.[1][4]

For liquid spills, soak up with an inert absorbent material.[2]
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Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials like strong oxidizing agents.[1][3][4]

Arrange for Professional Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

company to arrange for pickup and disposal.[2][4][9]

Disposal must be conducted at an approved waste disposal plant, typically via

incineration.[2][9]

Ensure all required documentation, such as a waste manifest, is completed and retained.

[9]

Decontamination:

Thoroughly wash hands and any affected skin areas with plenty of water after handling.[1]

[2][4]

Clean any contaminated surfaces.

Quantitative Safety and Hazard Data
The following table summarizes key hazard information for Metamizole.
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Hazard Classification Description Citations

Acute Oral Toxicity Harmful if swallowed. [4][5]

Skin Sensitization
May cause an allergic skin

reaction.
[2][3][5]

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child.
[2][3][5]

Specific Target Organ Toxicity

Causes damage to organs

(Blood) through prolonged or

repeated exposure if

swallowed.

[2][3][5]

Hazardous to the Aquatic

Environment

Harmful to aquatic life. Toxic to

aquatic life with long-lasting

effects.

[2][5]

Metamizole Degradation Pathway
Metamizole is a prodrug that is unstable in aqueous solutions and rapidly hydrolyzes to its

primary active metabolite, 4-methyl-amino-antipyrine (MAA).[10][11] MAA is then further

metabolized or degraded into other products.[10][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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